molecular formula C11H16N2O4 B8476605 3-(2,2-Dimethoxyethyl)-5-methoxypicolinamide

3-(2,2-Dimethoxyethyl)-5-methoxypicolinamide

Cat. No.: B8476605
M. Wt: 240.26 g/mol
InChI Key: ZOVUPRANWQCQLM-UHFFFAOYSA-N
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Description

3-(2,2-Dimethoxyethyl)-5-methoxypicolinamide is a useful research compound. Its molecular formula is C11H16N2O4 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N2O4

Molecular Weight

240.26 g/mol

IUPAC Name

3-(2,2-dimethoxyethyl)-5-methoxypyridine-2-carboxamide

InChI

InChI=1S/C11H16N2O4/c1-15-8-4-7(5-9(16-2)17-3)10(11(12)14)13-6-8/h4,6,9H,5H2,1-3H3,(H2,12,14)

InChI Key

ZOVUPRANWQCQLM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(N=C1)C(=O)N)CC(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 1 L round-bottomed flask was added 3-(2,2-dimethoxyethyl)-5-methoxypicolinonitrile (8.550 g, 38.5 mmol), water (480 ml), and acetone (120 ml). An aqueous solution of sodium carbonate (3M; 154 ml, 462 mmol) was added followed by hydrogen peroxide (35 wt. % solution in water; 138 ml, 1347 mmol). The tan mixture was stirred vigorously at rt for 2 h. The organic solvent was removed uncle reduced pressure and the aqueous residue was extracted with DCM (3×). The combined organic fractions were dried over sodium sulfate. The filtrate was concentrated under reduced pressure to afford 3-(2,2-dimethoxyethyl)-5-methoxypicolinamide (8.200 g, 34.1 mmol, 89% yield) as an off-white solid that was advanced without further purification. MS m/z=263.2 (M+Na)
Quantity
8.55 g
Type
reactant
Reaction Step One
Name
Quantity
480 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
154 mL
Type
reactant
Reaction Step Two
Quantity
138 mL
Type
reactant
Reaction Step Three

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